3-{3-[(4-bromophenoxy)methyl]-4-methoxyphenyl}-1-(1-methyl-1H-pyrazol-4-yl)-2-propen-1-one

• IUPAC Name: (E)-3-[3-[(4-bromophenoxy)methyl]-4-methoxyphenyl]-1-(1-methylpyrazol-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C21H19BrN2O3/c1-24-13-17(12-23-24)20(25)9-3-15-4-10-21(26-2)16(11-15)14-27-19-7-5-18(22)6-8-19/h3-13H,14H2,1-2H3/b9-3+
• InChI Key: WLGWAHUNUBLGHC-YCRREMRBSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)C=CC2=CC(=C(C=C2)OC)COC3=CC=C(C=C3)Br
• Isomeric SMILES: CN1C=C(C=N1)C(=O)/C=C/C2=CC(=C(C=C2)OC)COC3=CC=C(C=C3)Br
• Molecular Formula: C21H19BrN2O3
• Molecular Weight: 427.3 g/mol

Description

The compound “3-{3-[(4-bromophenoxy)methyl]-4-methoxyphenyl}-1-(1-methyl-1H-pyrazol-4-yl)-2-propen-1-one” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains a bromophenoxy group and a methoxyphenyl group.

Molecular Structure Analysis

The molecular formula of the compound is C22H22BrN3O3. It has an average mass of 456.332 Da and a monoisotopic mass of 455.084442 Da. The structure includes a pyrazole ring, a bromophenoxy group, and a methoxyphenyl group.

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. Its effects would depend on its interactions with biological systems, which could vary widely based on the specific context.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its interactions with biological systems. It could potentially be used in the development of new pharmaceuticals or in other chemical research.